Cas no 2096996-81-3 (1-[2-Fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclopropane-1-carboxylic acid)

• Product Name: 1-[2-Fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclopropane-1-carboxylic acid
• CAS No: 2096996-81-3
• MF: C₁₆H₂₀BFO₄
• MW: 306.137008666992
• MDL: MFCD21609690
• CID: 4638322
• Update Time: 2025-06-29

1-[2-Fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1-Carboxycyclopropyl)-3-fluorophenylboronic acid pinacol ester
• 1-[2-Fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclopropane-1-carboxylic acid
• 1-(2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)cyclopropanecarboxylic acid
• W2862
• 1-[2-FLUORO-4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]CYCLOPROPANE-1-CARBOXYLIC ACID

• MDL： MFCD21609690
• Inchi： 1S/C16H20BFO4/c1-14(2)15(3,4)22-17(21-14)10-5-6-11(12(18)9-10)16(7-8-16)13(19)20/h5-6,9H,7-8H2,1-4H3,(H,19,20)
• InChI Key： WCLUOZCSETWVDM-UHFFFAOYSA-N
• SMILES： FC1C=C(B2OC(C)(C)C(C)(C)O2)C=CC=1C1(C(=O)O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 459
• Topological Polar Surface Area: 55.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-[2-Fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclopropane-1-carboxylic acid

1-[2-Fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclopropane-1-carboxylic acid: A Comprehensive Overview

The compound 1-[2-Fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclopropane-1-carboxylic acid, identified by the CAS number 2096996813, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique combination of functional groups and structural motifs, making it a subject of interest in both academic and industrial research.

Tetramethyl-dioxaborolan is a boron-containing ring system that plays a crucial role in the compound's reactivity and stability. This moiety is known for its ability to participate in various boron-based reactions, such as the Suzuki-Miyaura coupling reaction, which is widely used in organic synthesis. The presence of this group in the molecule suggests potential applications in cross-coupling reactions and other transition-metal-mediated processes.

The cyclopropane ring in the compound adds another layer of complexity to its structure. Cyclopropanes are known for their strained ring systems, which can lead to unique reactivity patterns. In this case, the cyclopropane is directly attached to a carboxylic acid group, which introduces additional functional diversity. The carboxylic acid group can participate in various reactions, including esterification and amidation, making it a versatile building block for further chemical modifications.

The fluorine atom at the 2-position of the phenyl ring introduces electronic effects that can influence the compound's reactivity and selectivity. Fluorine substitution is often employed in drug design to enhance metabolic stability and improve pharmacokinetic properties. This feature makes the compound a promising candidate for applications in medicinal chemistry.

Recent studies have highlighted the importance of such compounds in the development of new therapeutic agents. For instance, researchers have explored the use of similar structures in anti-tumor drug design due to their ability to target specific cellular pathways. The combination of a boron-containing group and a cyclopropane ring creates a unique pharmacophore that could potentially interact with key biological targets.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The construction of the tetramethyl-dioxaborolan moiety typically involves boronate ester formation, while the cyclopropane ring can be synthesized using methods such as Simmons-Smith cyclopropanation or other strain-inducing techniques. The fluorination step can be achieved through electrophilic aromatic substitution or other fluorination protocols depending on the specific conditions required.

The compound's stability and reactivity make it suitable for further functionalization. For example, the carboxylic acid group can be converted into an ester or an amide to create derivatives with different physical and chemical properties. These derivatives could then be tested for their biological activity or used as intermediates in more complex synthetic routes.

From an analytical standpoint, this compound can be characterized using various spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and MS (Mass Spectrometry). These methods provide detailed insights into the molecular structure and confirm the presence of all functional groups.

In conclusion, 1-[2-Fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclopropane-1-carboxylic acid represents a valuable addition to the arsenal of organic compounds with potential applications in drug discovery and materials science. Its unique structural features and reactivity patterns make it a subject of ongoing research interest.